Cas no 183801-89-0 (Benzenamine, 2-bromo-N-(1,1-dimethylethyl)-6-nitro-)

• Product Name: Benzenamine, 2-bromo-N-(1,1-dimethylethyl)-6-nitro-
• CAS No: 183801-89-0
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• CID: 3822348
• Update Time: 2025-06-11

Benzenamine, 2-bromo-N-(1,1-dimethylethyl)-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-bromo-N-(1,1-dimethylethyl)-6-nitro-

• Inchi： 1S/C10H13BrN2O2/c1-10(2,3)12-9-7(11)5-4-6-8(9)13(14)15/h4-6,12H,1-3H3
• InChI Key： ZDGHREGHQDUKNO-UHFFFAOYSA-N
• SMILES： C1(NC(C)(C)C)=C([N+]([O-])=O)C=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Benzenamine, 2-bromo-N-(1,1-dimethylethyl)-6-nitro-

Comprehensive Analysis of Benzenamine, 2-bromo-N-(1,1-dimethylethyl)-6-nitro- (CAS No. 183801-89-0)

Benzenamine, 2-bromo-N-(1,1-dimethylethyl)-6-nitro- (CAS No. 183801-89-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique molecular structure featuring a bromo substituent and a nitro group, is often explored for its potential applications in intermediate synthesis. Researchers and industry professionals frequently search for terms like "2-bromo-N-tert-butyl-6-nitroaniline" or "CAS 183801-89-0 uses" to uncover its properties and applications.

In recent years, the demand for high-purity intermediates like Benzenamine, 2-bromo-N-(1,1-dimethylethyl)-6-nitro- has surged, driven by advancements in drug discovery and material science. The compound's nitro-aromatic backbone makes it a valuable candidate for designing novel heterocyclic compounds, a topic frequently queried in academic and industrial forums. Its role in facilitating cross-coupling reactions is another area of interest, as these reactions are pivotal in creating complex molecular architectures.

The synthesis and handling of CAS 183801-89-0 require meticulous attention to detail, particularly concerning its solubility and stability under various conditions. Laboratories often investigate "Benzenamine derivatives solubility" or "thermal stability of nitroanilines" to optimize its use in reactions. Additionally, the compound's spectroscopic properties (e.g., NMR and IR spectra) are critical for quality control, making "characterization of 2-bromo-N-tert-butyl-6-nitroaniline" a popular search term among chemists.

From an environmental and regulatory perspective, Benzenamine, 2-bromo-N-(1,1-dimethylethyl)-6-nitro- is subject to standard safety protocols, with no notable restrictions under current global guidelines. However, users often seek information on "safe handling of brominated nitroanilines" or "biodegradability of aromatic amines," reflecting growing concerns about sustainable chemistry practices. Its potential green chemistry applications are also a trending topic, aligning with the broader shift toward eco-friendly synthesis methods.

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